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Compound of Interest |

Compound Name: Octadecane, 1,18-dimethoxy-
CAS No.: 102155-51-1
Cat. No.: B14074152
Get Quote
. J

An In-depth Technical Guide on the Material Safety Data Sheet for Octadecane, 1,18-
dimethoxy-

For the Attention of Researchers, Scientists, and Drug Development Professionals

Introduction: This guide provides a comprehensive technical overview of the material safety
data and handling procedures for Octadecane, 1,18-dimethoxy-. It is important to note that
specific safety data for this precise molecule is not readily available in public databases.
Therefore, this document has been constructed by synthesizing information from the closely
related isomer, Octadecane, 1,1-dimethoxy-, the parent alkane, n-octadecane, and general
principles of ether chemistry. The structural differences, particularly the placement of the
methoxy groups at the terminal ends of the alkane chain, will influence certain physical and
chemical properties, a factor that experienced researchers should consider.

Chemical Identification and Structural Properties

Octadecane, 1,18-dimethoxy- is classified as a long-chain diether. Its structure is
characterized by an eighteen-carbon backbone with methoxy groups (-OCHs) at both the first
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and eighteenth positions. This symmetrical arrangement results in a molecule with a significant
nonpolar hydrocarbon core and polar ether functionalities at its extremities, suggesting
potential utility as an amphiphilic substance in various formulations.

o |[UPAC Name: 1,18-dimethoxyoctadecane
e Molecular Formula: C20H4202[1][2]
e Molecular Weight: 314.5 g/mol [1][2]

o CAS Number: A specific CAS number for the 1,18-isomer is not readily found. For
comparative purposes, the CAS number for the 1,1-isomer is 14620-55-4.[1]

Hazard Identification and GHS Classification

While a specific Globally Harmonized System (GHS) classification for Octadecane, 1,18-
dimethoxy- is not established, a potential hazard profile can be inferred from the known
hazards of similar long-chain alkanes and ethers. Researchers should handle this compound
with the assumption that it may present the following hazards until specific toxicological data is
available.

Table 1: Inferred GHS Classification

Hazard Class Hazard Category Signal Word Hazard Statement
Skin . H315: Causes skin
. o Category 2 Warning o
Corrosionl/irritation irritation.[3][4]
Serious Eye ] H319: Causes serious
o Category 2A Warning o
Damage/Eye Irritation eye irritation.[3][4]

| Aspiration Hazard | Category 1 | Danger | H304: May be fatal if swallowed and enters airways.

[4][5] |
Potential Health Effects:

 Inhalation: Inhalation of vapors or mists may lead to irritation of the respiratory tract.[6]
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o Skin Contact: Prolonged or repeated exposure may cause skin irritation.[3][7]
e Eye Contact: Direct contact with the eyes is likely to cause serious irritation.[3][4]
 Ingestion: If swallowed, there is a risk of aspiration into the lungs, which can be fatal.[3][4]

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken promptly:

Inhalation: Relocate the individual to an area with fresh air. If respiratory distress occurs,
provide oxygen and seek immediate medical assistance.[7]

Skin Contact: Take off any contaminated apparel. Cleanse the affected skin area thoroughly
with soap and water for a minimum of 15 minutes. If irritation persists, consult a medical
professional.[3][7]

Eye Contact: Flush the eyes immediately with copious amounts of water for at least 15
minutes, ensuring to lift the upper and lower eyelids intermittently. If contact lenses are worn,
remove them if it is safe to do so. Continue to rinse. If irritation does not subside, seek
medical attention.[3][4]

Ingestion: Do NOT induce vomiting. If the individual is conscious, have them rinse their
mouth with water. Immediate medical intervention is critical.[4][7]

Fire-Fighting Measures

» Suitable Extinguishing Media: For fires involving this substance, use a water spray, alcohol-
resistant foam, dry chemical powder, or carbon dioxide.[7]

e Specific Hazards: This compound is expected to be combustible when exposed to high
temperatures.[6] Thermal decomposition can produce hazardous gases, including carbon
monoxide and carbon dioxide.[3][8]

» Protective Actions for Firefighters: Individuals fighting the fire should use a self-contained
breathing apparatus (SCBA) and wear full protective clothing.[7]
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Accidental Release Measures

Personal Precautions: Ensure appropriate personal protective equipment (PPE) is worn,
including chemical-resistant gloves, safety goggles, and a lab coat. Maintain adequate
ventilation in the affected area.[7]

Environmental Precautions: Take steps to prevent the spilled material from entering drains
and waterways.[7]

Containment and Cleanup: For minor spills, use an inert absorbent material such as sand or
vermiculite to contain and collect the substance. Place the absorbed material into a suitable
container for disposal. For larger spills, create a dike to prevent spreading and collect the
material for proper disposal.[7]

Handling and Storage

Safe Handling: Avoid direct contact with skin and eyes and prevent the inhalation of any
vapors or mists. Operations should be conducted in a well-ventilated environment. Always
wash hands thoroughly after handling the substance.[4]

Storage Conditions: Keep the container tightly sealed and store in a cool, dry, and well-
ventilated location. Store away from strong oxidizing agents.[4][7]

Exposure Controls and Personal Protection

Engineering Controls: A well-ventilated laboratory is essential. For procedures that may
generate significant vapors, the use of a fume hood is strongly recommended.

Personal Protective Equipment (PPE):

[¢]

Eye/Face Protection: Chemical safety goggles are mandatory.

[¢]

Skin Protection: Nitrile rubber gloves or other chemically resistant gloves and a laboratory
coat should be worn.

[e]

Respiratory Protection: In situations where ventilation is insufficient, a NIOSH-approved
respirator equipped with an organic vapor cartridge should be utilized.
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Physical and Chemical Properties

Specific data for Octadecane, 1,18-dimethoxy- is limited. The following table provides the
properties of the parent compound, n-octadecane, as a reference point. The terminal ether
groups on the 1,18-isomer are expected to increase its polarity, which may alter its melting and
boiling points relative to the parent alkane.

Table 2: Physical and Chemical Properties of n-Octadecane

Property Value

Appearance White, waxy crystalline solid
Odor Odorless

Melting Point 28-30 °C[9]

Boiling Point 317 °C[9]

Density 0.777 g/cm3[3][9]

Solubility in Water Insoluble

o ) Soluble in non-polar solvents such as hexane
Solubility in Organic Solvents
and benzene

Flash Point 165 °C[9]

| Autoignition Temperature | 235 °C[9] |

Stability and Reactivity

e Chemical Stability: The compound is stable under standard laboratory conditions.[3]

o Conditions to Avoid: Exposure to excess heat and potential ignition sources should be
avoided.[3]

¢ Incompatible Materials: It is incompatible with strong oxidizing agents.[3][7]

o Hazardous Decomposition Products: Combustion will produce carbon monoxide and carbon
dioxide.[3][8]
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Toxicological Information

There is no specific toxicological information available for Octadecane, 1,18-dimethoxy-. The
data presented below pertains to n-octadecane.

¢ Acute Toxicity:
o LD50 Dermal (Rabbit): > 3160 mg/kg[3]
o LC50 Inhalation (Rat): > 5266 mg/m3 (4 hours)[3]

» Carcinogenicity: This substance has not been identified as a carcinogen by IARC, NTP,
ACGIH, or OSHA.[3]

e Mutagenicity and Reproductive Toxicity: No data is available for germ cell mutagenicity or
reproductive toxicity.[3]

Ecological Information

o Ecotoxicity: In high concentrations, it may be harmful to aquatic organisms.[7]
» Persistence and Degradability: It is anticipated to be biodegradable.[7]

e Bioaccumulation: There is a potential for this substance to bioaccumulate.[8]

Disposal Considerations

All waste material should be disposed of in accordance with applicable local, regional, and
national environmental regulations. Avoid releasing the substance into the environment.[3][7]

Experimental Workflow: Chemical Spill Response
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Chemical Spill Occurs

Assess the Situation
(Size, Location, Hazards)

[Evacuate Immediate Area Is the spill small and manageable?

Notify Supervisor & Contain and Clean Up Spill
EH&S (Use appropriate absorbents)

Await Emergency Response Dispose of Waste Properly

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill in a laboratory setting.

Applications in Research and Drug Development

Long-chain hydrocarbons and their functionalized derivatives are of significant interest in
pharmaceutical sciences. For instance, n-octadecane is employed as a hydrophobic excipient
in various drug formulations and in the development of controlled-release systems. The
amphiphilic character of Octadecane, 1,18-dimethoxy- suggests its potential as a component
in advanced drug delivery systems, such as in the formation of micelles or liposomes, which
can improve the solubility and bioavailability of hydrophobic drug molecules.

Synthesis
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The synthesis of Octadecane, 1,18-dimethoxy- can be approached through established
organic chemistry methodologies. A plausible synthetic route is the Williamson ether synthesis,
which would involve the reaction of 1,18-dihalo-octadecane (for example, 1,18-
dibromooctadecane) with sodium methoxide. Alternatively, the reduction of a corresponding
dicarboxylic acid ester could also yield the desired diether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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